N-(5-Bromo-pyridin-2-ylmethyl)-O-methyl-hydroxylamine

• Molecular Formula: C7H9BrN2O
• Molecular Weight: 217.06 g/mol
• IUPAC Name: 1-(5-bromopyridin-2-yl)-N-methoxymethanamine
• InChI: InChI=1S/C7H9BrN2O/c1-11-10-5-7-3-2-6(8)4-9-7/h2-4,10H,5H2,1H3
• InChI Key: YAUPXJFRPPHCJV-UHFFFAOYSA-N
• Canonical SMILES: CONCC1=NC=C(C=C1)Br

Description

N-(5-Bromo-pyridin-2-ylmethyl)-O-methyl-hydroxylamine is a useful research compound. Its molecular formula is C7H9BrN2O and its molecular weight is 217.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-Bromo-2-chloromethyl-pyridine (2 g, 9.709 mmol) in dimethylformamide (30 mL) is added methoxy amine hydrochloride salt (0.973 g, 11.65 mmol) and K2CO3 (3.35 g, 24.27 mmol) at room temperature then heated to 60° C. for 16 hours. Reaction mixture diluted with water and extracted with ethyl acetate. Organic layer is dried over sodium sulphate, solvent is evaporated in vacuo and purified by combiflash using 30% ethyl acetate in hexane as an eluent to afford the title compound (0.6 g). 1HNMR (400 MHz, DMSO-d6) δ: 3.36 (s, 3H), 3.99 (d, J=5.88 HZ, 2H), 7.10 (t, 1H), 7.44-7.46 (dd, J1=8.32 Hz, J2=0.32 Hz, 1H), 7.99-8.02 (dd, J1=2.44 Hz, J2=8.4 Hz, 1H), 8.60-8.61 (dd, J1=2.4 Hz, J2=0.4 Hz, 1H). LC-MS (m/z): [M+H]=217.1.